![molecular formula C21H19N3O3S3 B468655 N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide CAS No. 791792-86-4](/img/structure/B468655.png)
N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide
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Description
N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide is a useful research compound. Its molecular formula is C21H19N3O3S3 and its molecular weight is 457.6g/mol. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, which this compound is a part of, have been found to act as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Analgesic Activity
Thiazole derivatives have also been found to have analgesic properties . This means they could potentially be used in the development of new pain relief medications.
Anti-Inflammatory Activity
These compounds have shown anti-inflammatory properties . They could potentially be used in the treatment of conditions characterized by inflammation.
Antimicrobial Activity
Thiazole derivatives have demonstrated antimicrobial activity . This suggests they could be used in the development of new antimicrobial drugs.
Antifungal Activity
These compounds have shown antifungal properties . This suggests potential use in the treatment of fungal infections.
Antiviral Activity
Some N-Methyl-N-phenyl dithiocarbamate complexes, which are related to this compound, have shown potential against Human Immunodeficiency Virus (HIV) . This suggests a potential application in antiviral drug development.
Neuroprotective Activity
Thiazole derivatives have shown neuroprotective properties . This suggests they could potentially be used in the treatment of neurodegenerative diseases.
Antitumor or Cytotoxic Activity
These compounds have demonstrated antitumor or cytotoxic properties . This suggests they could potentially be used in the development of new cancer treatments.
properties
IUPAC Name |
(E)-N-[[4-[methyl(phenyl)sulfamoyl]phenyl]carbamothioyl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S3/c1-24(17-6-3-2-4-7-17)30(26,27)19-12-9-16(10-13-19)22-21(28)23-20(25)14-11-18-8-5-15-29-18/h2-15H,1H3,(H2,22,23,25,28)/b14-11+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKFDXTLONRAEGN-SDNWHVSQSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C=CC3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)/C=C/C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.